Cas no 25062-54-8 (1,3-Benzenedicarboxylic acid, 5-phosphono-)
25062-54-8 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-phosphono-
CAS No:25062-54-8
MF:C8H7O7P
MW:246.110743761063
CID:1420314
PubChem ID:9794850
Update Time:2025-04-20
1,3-Benzenedicarboxylic acid, 5-phosphono- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, 5-phosphono-
- 5-phosphonobenzene-1,3-dicarboxylic acid
- 25062-54-8
- SCHEMBL563506
- 3,5-dicarboxyphenylphosphonic acid
- DTXSID30430811
- AKOS037621739
-
- Inchi: 1S/C8H7O7P/c9-7(10)4-1-5(8(11)12)3-6(2-4)16(13,14)15/h1-3H,(H,9,10)(H,11,12)(H2,13,14,15)
- InChI Key: INJNMXHKFWFNLW-UHFFFAOYSA-N
- SMILES: P(C1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)(O)O
Computed Properties
- Exact Mass: 245.99291
- Monoisotopic Mass: 245.99293956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 132.13
1,3-Benzenedicarboxylic acid, 5-phosphono- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1223403-1g |
5-Phosphonobenzene-1,3-dicarboxylic acid |
25062-54-8 | 98% | 1g |
$877.0 | 2025-02-25 |
1,3-Benzenedicarboxylic acid, 5-phosphono- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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